3-amino-4,6-dimethyl-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4,6-dimethyl-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C17H17N3OS/c1-9-4-6-12(7-5-9)20-16(21)15-14(18)13-10(2)8-11(3)19-17(13)22-15/h4-8H,18H2,1-3H3,(H,20,21)
• InChI Key: IGRMOJWYJRWYIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C)C)N
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

3-Amino-4,6-dimethyl-N-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide is a thienopyridine derivative characterized by a fused thiophene-pyridine core. Its structure includes amino and dimethyl substituents on the pyridine ring and a 4-methylphenyl group attached via a carboxamide linkage.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Thieno[2,3-b]pyridine carboxamides exhibit significant structural diversity, primarily through substitutions on the pyridine ring and the carboxamide nitrogen. Below is a comparative analysis of key analogs:

Compound Name	Substituents on Pyridine Ring	Carboxamide Substituent	Molecular Formula	Key References
Target Compound	3-Amino, 4,6-dimethyl	4-Methylphenyl	C₁₈H₁₈N₃OS
3-Amino-N-benzyl-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide	3-Amino, 4,6-dimethyl	Benzyl	C₁₇H₁₇N₃OS
3-Amino-4,6-dimethyl-N-(2-phenylethyl)thieno[2,3-b]pyridine-2-carboxamide	3-Amino, 4,6-dimethyl	Phenethyl	C₁₈H₁₉N₃OS
3,6-Diamino-5-cyano-4-(3-fluorophenyl)-N-(4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide	3,6-Diamino, 5-cyano, 4-(3-fluorophenyl)	4-Fluorophenyl	C₂₁H₁₃F₂N₅OS
3-Amino-N-(4-ethoxyphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide	3-Amino, 4,6-dimethyl	4-Ethoxyphenyl	C₁₉H₂₀N₃O₂S

Key Observations :

• Amino vs. Diamino Groups: The target compound lacks the 6-amino group present in analogs like those in , which may reduce hydrogen-bonding capacity and alter solubility .
• Methyl vs. Bulky Substituents: The 4,6-dimethyl groups on the pyridine ring contrast with analogs bearing cyano or fluorophenyl groups, which enhance electronic effects and steric hindrance .

Physicochemical Properties

Property	Target Compound	3-Amino-N-benzyl Analog	3,6-Diamino-5-cyano Analog
Melting Point	Not reported	Not reported	255–256°C
IR Absorption (C=O)	~1730 cm⁻¹ (estimated)	~1730 cm⁻¹	1731 cm⁻¹
Solubility	Likely low (nonpolar groups)	Moderate (benzyl group)	Low (cyano and fluorophenyl)

Notes:

• The 4-methylphenyl group in the target compound likely reduces solubility compared to more polar substituents like 4-fluorophenyl .
• Methyl groups on the pyridine ring may increase lipophilicity, enhancing blood-brain barrier penetration relative to analogs with cyano groups .